molecular formula C11H11ClN2 B8460075 6-chloro-3-cyano-2,3,4,5-tetrahydro-1H-3-benzazepine

6-chloro-3-cyano-2,3,4,5-tetrahydro-1H-3-benzazepine

Cat. No.: B8460075
M. Wt: 206.67 g/mol
InChI Key: MFQIPQXWCLTSLF-UHFFFAOYSA-N
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Description

6-chloro-3-cyano-2,3,4,5-tetrahydro-1H-3-benzazepine is a useful research compound. Its molecular formula is C11H11ClN2 and its molecular weight is 206.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11ClN2

Molecular Weight

206.67 g/mol

IUPAC Name

6-chloro-1,2,4,5-tetrahydro-3-benzazepine-3-carbonitrile

InChI

InChI=1S/C11H11ClN2/c12-11-3-1-2-9-4-6-14(8-13)7-5-10(9)11/h1-3H,4-7H2

InChI Key

MFQIPQXWCLTSLF-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC2=C1C=CC=C2Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 1.2 g. of 6-chloro-3-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine in 30 ml. of toluene was treated at 50° by dropwise addition with a solution of 0.7 g. cyanogen bromide in 25 ml. of toluene. Following the addition, the mixture was stirred and heated at 50° for one hour. A stream of nitrogen was passed over the surface of the solution during the reaction. The mixture was cooled, filtered and the filtrate concentrated in vacuo to yield 6-chloro-3-cyano-2,3,4,5-tetrahydro-1H-3-benzazepine melting at 81°-82° from hexane-ether solution.
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